1-methyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea

• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol
• IUPAC Name: 1-methyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea
• InChI: InChI=1S/C15H19N3S/c1-16-15(19)17-9-10-6-7-14-12(8-10)11-4-2-3-5-13(11)18-14/h6-8,18H,2-5,9H2,1H3,(H2,16,17,19)
• InChI Key: FYUNJVBLCDMPAV-UHFFFAOYSA-N
• SMILES: CNC(=S)NCC1=CC2=C(C=C1)NC3=C2CCCC3

Description

1-methyl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea is a member of carbazoles.

Scientific Research Applications

Chemical Synthesis and Derivative Formation

• Reactions with Methyl 2-(1-oxo-2,3,4,9-tetrahydro-1H-carbazol-2-yl) oxoacetates : This compound reacts with various chemicals to form different derivatives, including 1-hydroxyimino-2,3,4,9-tetrahydro-1H-carbazoles and methyl isoxazolo[5,4-a]carbazole-3-carboxylates. These reactions propose plausible mechanisms for derivative synthesis (Martin & Prasad, 2007).

Application in Drug Design and Synthesis

• Regioselectivity in Cyclization with α-Bromoketone : It's used in the study of the regioselectivity of cyclization reactions. The structure of interaction products was determined using 1 H NMR spectroscopy and X-ray analysis, indicating its utility in confirming the structure of synthesized potential drugs (Perekhoda et al., 2017).

Exploration of Biological Activities

• Synthesis and Bioactivity Study : Synthesis of new 1-tolyl-3-aryl-4-methylimidazole-2-thiones involves this compound. These new derivatives are characterized and tested for their antibacterial, antifungal, and insecticidal activities, demonstrating significant antibacterial activity (Saeed & Batool, 2007).
• Hirshfeld Surface Investigation : It is used in the analysis of intermolecular interactions in the crystalline structure of thiourea derivatives. This research helps in understanding the molecular packing and stability in crystal structures (Draman, 2021).

Synthesis of New Compounds with Potential Applications

• Synthesis of Thiazolopyrimidine Derivatives : It aids in the synthesis of new compounds like thiazolopyrimidine derivatives, evaluated for their biological activity as antioxidants, antibacterial, or antifungal agents. Some compounds showed moderate to good activity (Youssef & Amin, 2012).

Catalytic and Binding Applications

• Catalytic Asymmetric Addition Reactions : It's used in catalytic asymmetric 1,6-Michael addition reactions, offering a method for synthesizing optically active chiral sulfur compounds (Pei et al., 2011).